Cas no 647375-71-1 (Ethanedione, 1,1'-(2,5-thiophenediyl)bis[(4-fluorophenyl)-)

• Product Name: Ethanedione, 1,1'-(2,5-thiophenediyl)bis[(4-fluorophenyl)-
• CAS No: 647375-71-1
• MF: C₂₀H₁₀F₂O₄S
• MW: 384.352811336517
• CID: 417557
• PubChem ID: 59749816
• Update Time: 2025-04-19

Ethanedione, 1,1'-(2,5-thiophenediyl)bis[(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-[5-[2-(4-fluorophenyl)-2-oxoacetyl]thiophen-2-yl]ethane-1,2-dione
• DTXSID40732838
• SCHEMBL12551908
• 647375-71-1
• 1,1'-(Thiene-2,5-diyl)bis[(4-fluorophenyl)ethane-1,2-dione]
• Ethanedione, 1,1'-(2,5-thiophenediyl)bis[(4-fluorophenyl)-

• Inchi： 1S/C20H10F2O4S/c21-13-5-1-11(2-6-13)17(23)19(25)15-9-10-16(27-15)20(26)18(24)12-3-7-14(22)8-4-12/h1-10H
• InChI Key： SYPBYVHQEVUPPM-UHFFFAOYSA-N
• SMILES： S1C(C(C(C2C=CC(=CC=2)F)=O)=O)=CC=C1C(C(C1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 384.0268
• Monoisotopic Mass: 384.02678629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• PSA: 68.28